Cas no 406676-23-1 (2,3,5-Trichloro-4-iodopyridine)

2,3,5-Trichloro-4-iodopyridine is a halogenated pyridine derivative with significant utility in organic synthesis and pharmaceutical intermediates. Its distinct substitution pattern—combining chlorine and iodine atoms—enhances reactivity in cross-coupling reactions, such as Suzuki or Stille couplings, facilitating the construction of complex heterocyclic frameworks. The electron-withdrawing effects of the halogens improve electrophilic substitution selectivity, making it valuable for further functionalization. This compound is particularly useful in agrochemical and medicinal chemistry research, where precise halogen positioning is critical for bioactivity. High purity grades ensure consistent performance in demanding synthetic applications. Proper handling is advised due to its halogenated nature.

2,3,5-Trichloro-4-iodopyridine structure

406676-23-1 structure

Product Name:2,3,5-Trichloro-4-iodopyridine

CAS No:406676-23-1

MF:C₅HCl₃IN

MW:308.331610441208

MDL:MFCD11044389

CID:326106

PubChem ID:15533856

Update Time:2025-05-28

2,3,5-Trichloro-4-iodopyridine Chemical and Physical Properties

Names and Identifiers

- 2,3,5-Trichloro-4-iodopyridine
- Pyridine,2,3,5-trichloro-4-iodo-
- 4-Iodo-2,3,5-trichloropyridine
- Pyridine,2,3,5-trichloro-4-iodo
- AMY8042
- SCHEMBL3896277
- AKOS005072352
- ED-0728
- SY286771
- MFCD11044389
- DTXSID70573776
- J-506885
- CS-0332396
- 406676-23-1
- FT-0755494
- GEO-03662
- G14749
- DB-081224
- MDL： MFCD11044389
- Inchi： 1S/C5HCl3IN/c6-2-1-10-5(8)3(7)4(2)9/h1H
- InChI Key： IPDPWUULSOOSCC-UHFFFAOYSA-N
- SMILES： IC1C(=CN=C(C=1Cl)Cl)Cl

Computed Properties

Exact Mass: 306.82200
Monoisotopic Mass: 306.82193g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 1
Heavy Atom Count: 10
Rotatable Bond Count: 0
Complexity: 124
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3.7
Topological Polar Surface Area: 12.9Å²

Experimental Properties

Density: 2.193±0.06 g/cm3 (20 ºC 760 Torr),
Melting Point: 121-122°
Boiling Point: 305.018°C at 760 mmHg
Flash Point: 138.27°C
Refractive Index: 1.661
Solubility: Almost insoluble (0.037 g/l) (25 º C),
PSA: 12.89000
LogP: 3.64640

2,3,5-Trichloro-4-iodopyridine Security Information

HazardClass：IRRITANT

2,3,5-Trichloro-4-iodopyridine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A029190304-5g	2,3,5-Trichloro-4-iodopyridine	406676-23-1	95%	5g	$686.80	2023-09-02
TRC	T031400-250mg	2,3,5-Trichloro-4-iodopyridine	406676-23-1		250mg	$ 220.00	2022-06-03
TRC	T031400-500mg	2,3,5-Trichloro-4-iodopyridine	406676-23-1		500mg	$ 360.00	2022-06-03
Apollo Scientific	OR16889-1g	4-Iodo-2,3,5-trichloropyridine	406676-23-1	95%	1g	£231.00	2025-02-19
Apollo Scientific	OR16889-5g	4-Iodo-2,3,5-trichloropyridine	406676-23-1	95%	5g	£693.00	2025-02-19
Chemenu	CM276630-1g	2,3,5-Trichloro-4-iodopyridine	406676-23-1	95%	1g	$234	2021-08-18
Chemenu	CM276630-5g	2,3,5-Trichloro-4-iodopyridine	406676-23-1	95%	5g	$636	2021-08-18
abcr	AB268860-500 mg	2,3,5-Trichloro-4-iodopyridine, 95%; .	406676-23-1	95%	500mg	€215.40	2023-06-22
abcr	AB268860-1 g	2,3,5-Trichloro-4-iodopyridine, 95%; .	406676-23-1	95%	1g	€315.00	2023-06-22
abcr	AB268860-5 g	2,3,5-Trichloro-4-iodopyridine, 95%; .	406676-23-1	95%	5g	€859.90	2023-06-22